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Compound of Interest

Compound Name: NU5455

Cat. No.: B12422013 Get Quote

Researchers, scientists, and drug development professionals handling NU5455 must adhere to

rigorous safety and disposal protocols to ensure a safe laboratory environment and compliance

with regulatory standards. Due to the lack of specific disposal instructions for NU5455, it is

imperative to treat this compound as a hazardous chemical waste and follow all institutional

and local environmental health and safety (EHS) guidelines.

Immediate Safety and Logistical Information
Proper handling and disposal of NU5455 are critical to minimize exposure and prevent

environmental contamination. Before initiating any disposal procedures, consult your

institution's EHS department for specific guidance.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling NU5455
to mitigate risks of exposure.
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PPE Category Specification Rationale

Eye Protection Chemical safety goggles
Protects eyes from potential

splashes.

Hand Protection
Nitrile gloves (double-gloving is

recommended)

Provides a barrier against skin

contact.

Body Protection Laboratory coat
Protects against spills on

clothing.

Respiratory Protection
Use in a certified chemical

fume hood

Minimizes the inhalation of any

powders or aerosols.

Procedural, Step-by-Step Guidance for Disposal
The disposal of NU5455 should be managed through your institution's hazardous waste

program. The following steps provide a general operational plan for its collection and disposal.

1. Waste Segregation:

Do not mix NU5455 waste with non-hazardous trash.

Keep solid waste (e.g., contaminated gloves, weigh boats, pipette tips) separate from liquid

waste (e.g., solutions containing NU5455).

2. Waste Collection and Labeling:

Collect NU5455 waste in a designated, leak-proof, and chemically compatible container.

Ensure the container is clearly labeled with "Hazardous Waste," the full chemical name

"NU5455," and any other information required by your institution.

Keep the waste container securely closed except when adding waste.

3. Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.
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Follow your institution's guidelines for the temporary storage of hazardous waste.

4. Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS department.

Do not attempt to dispose of NU5455 down the drain or in regular trash.

Chemical and Physical Properties of NU5455
A summary of the available quantitative data for NU5455 is provided below.

Property Value

Molecular Weight 595.71 g/mol [1][2]

Chemical Formula C34H33N3O5S[2]

CAS Number 1257235-99-6[2]

Storage Temperature
Room temperature in the continental US; may

vary elsewhere[2][3]

Experimental Protocols
Detailed experimental protocols for the synthesis and use of NU5455 can be found in the

supplementary materials of published research articles and patents. For instance, the synthesis

of NU5455 is detailed in patent WO 2010/136778.[4][5]

Disposal Workflow
The following diagram illustrates a logical workflow for the proper disposal of NU5455,

emphasizing the importance of institutional guidelines and safety precautions.
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NU5455 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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